2-(4-fluorophenyl)-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)-N-[(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H21FN4O/c1-13-10-17(23-8-2-3-9-23)22-16(21-13)12-20-18(24)11-14-4-6-15(19)7-5-14/h4-7,10H,2-3,8-9,11-12H2,1H3,(H,20,24)
• InChI Key: UFOVRCLASVXEGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)CNC(=O)CC2=CC=C(C=C2)F)N3CCCC3
• Molecular Formula: C18H21FN4O
• Molecular Weight: 328.4 g/mol

Description

2-(4-fluorophenyl)-N-((4-methyl-6-(pyrrolidin-1-yl)pyrimidin-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C18H21FN4O and its molecular weight is 328.391. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis for PET Imaging

A notable application involves the radiosynthesis of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET). The compound "DPA-714" within a series related to the specified chemical structure, designed with a fluorine atom, allows for labeling with fluorine-18 and in vivo imaging. This process demonstrates the compound's utility in the development of diagnostic tools for neurological and oncological diseases (Dollé et al., 2008).

Molecular Structure and Drug Design

Another application involves the quantum chemical insight into the molecular structure, natural bond orbital (NBO) analysis, and molecular docking of antiviral molecules. The analysis of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(4-fluorophenyl)acetamide, a molecule with structural similarities, has provided insights into its potential as an anti-COVID-19 molecule through docking against SARS-CoV-2 protein, demonstrating the chemical's relevance in drug design and development against viral infections (Mary et al., 2020).

Histamine H4 Receptor Ligands

Further research into 2-aminopyrimidines as ligands for the histamine H4 receptor (H4R) has been conducted, revealing their potential in treating inflammatory diseases and pain. Through structure-activity relationship (SAR) studies, compounds with modifications to the core pyrimidine moiety were developed, highlighting the role of chemical analogs in therapeutic applications (Altenbach et al., 2008).

Anti-inflammatory and Analgesic Agents

The synthesis of novel derivatives for their analgesic and anti-inflammatory activities has been explored. Compounds with pyrimidine heterocycles have shown improved biological activities, further supporting the chemical's application in medicinal chemistry for developing new therapeutic agents (Muralidharan et al., 2019).

Imaging Agents for Neurodegenerative Disorders

The development of imaging agents for neurodegenerative disorders using fluorine-18 labeled compounds related to the specified chemical structure has been investigated. These compounds exhibit high affinity and selectivity for peripheral benzodiazepine receptors (PBRs), demonstrating their potential use in studying neurodegenerative diseases through imaging (Fookes et al., 2008).